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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-aminothiazole-4-carboxylate and its derivatives are significant scaffolds in medicinal

chemistry, forming the core of various therapeutic agents.[1][2] The hydrobromide salt of this

ethyl ester is of particular interest for its potential applications in drug development, owing to its

modified solubility and stability properties. This technical guide provides a comprehensive

overview of the synthesis, and physicochemical properties of Ethyl 2-aminothiazole-4-
carboxylate Hydrobromide, with a focus on the experimental methodologies. While the

complete crystal structure of Ethyl 2-aminothiazole-4-carboxylate Hydrobromide is not

publicly available in the searched literature, this guide presents a template for the expected

crystallographic data based on a closely related structure, N-benzyl-4-methylthiazolium

bromide.[3][4]

Molecular Structure
The molecular structure of the cation of Ethyl 2-aminothiazole-4-carboxylate Hydrobromide
is depicted below. The positive charge is localized on the thiazolium ring system.
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Molecular Structure of Ethyl 2-aminothiazole-4-carboxylate Cation
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Synthesis Workflow

Thiourea +
Ethyl Bromopyruvate

Reaction in Ethanol
(70°C, 1h)

Precipitation in Ice Water
& Filtration

Ethyl 2-aminothiazole-4-carboxylate

Dissolution & Addition
of Hydrobromic Acid

Ethyl 2-aminothiazole-4-carboxylate
Hydrobromide

Filtration, Washing
& Drying

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure Determination Workflow

Experimental

Data Analysis

Output

Single Crystal Growth

X-ray Diffraction Data Collection

Structure Solution (e.g., Patterson or Direct Methods)

Structure Refinement (Least-Squares)

Crystallographic Tables (Unit Cell, Atomic Coordinates) Bond Lengths, Angles, Torsion Angles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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